3-(3-Chloro-5-fluorophenyl)-4'-fluoropropiophenone

• IUPAC Name: 3-(3-chloro-5-fluorophenyl)-1-(4-fluorophenyl)propan-1-one
• InChI: InChI=1S/C15H11ClF2O/c16-12-7-10(8-14(18)9-12)1-6-15(19)11-2-4-13(17)5-3-11/h2-5,7-9H,1,6H2
• InChI Key: NDQLHQXYNBVBFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)CCC2=CC(=CC(=C2)Cl)F)F
• Molecular Formula: C15H11ClF2O
• DSSTOX Substance ID: DTXSID50644953
• Molecular Weight: 280.69 g/mol
• CAS RN: 898750-61-3

Description

3-(3-Chloro-5-fluorophenyl)-4'-fluoropropiophenone, also known as CFP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CFP is a synthetic compound that belongs to the class of aryl ketones and has a molecular weight of 272.7 g/mol.

Scientific Research Applications

1. Chemical Reactivity and Molecular Geometry

Research on similar fluorinated and chlorinated compounds shows significant insights into their molecular geometry and chemical reactivity. For instance, Satheeshkumar et al. (2017) explored the synthesis and quantum chemical studies of related chloro-fluoro compounds. They found that these compounds exhibit specific photophysical properties and demonstrated the chemical reactivity through molecular electrostatic potential and HOMO - LUMO frontier orbitals analysis (Satheeshkumar, Sayın, Kaminsky, & Rajendra Prasad, 2017).

2. Biocatalytic Reduction

Another aspect of scientific research involving similar compounds is their reduction by biological agents. Lee et al. (2011) investigated the optimization of reducing 3-chloro-4-fluoropropiophenone using Saccharomyces cerevisiae as a biocatalyst. They identified optimal conditions for this reduction process, achieving a significant conversion rate (Lee, Jeong, Yoo, & Hong, 2011).

3. Intermolecular Interactions in Derivatives

Research by Shukla et al. (2014) on derivatives of 1,2,4-triazoles, which include fluoro and chloro derivatives, provides insights into the lp⋯π intermolecular interactions in such compounds. They used various techniques like X-ray diffraction, DSC, and TGA to study these interactions, contributing to understanding the structural and energetic characteristics of these molecules (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

4. Synthesis and Structure Analysis

Allcock et al. (1991) conducted research on the synthesis and structure of organometallic derivatives involving fluoro and chloro substituents. Their study provided detailed insights into the molecular structures of these compounds using X-ray diffraction, highlighting the importance of structural analysis in understanding the properties of such chemicals (Allcock, Dembek, Bennett, Manners, & Parvez, 1991).